molecular formula C9H8N4S2 B1243194 Thiourea, (5-phenyl-1,2,4-thiadiazol-3-yl)- CAS No. 97149-60-5

Thiourea, (5-phenyl-1,2,4-thiadiazol-3-yl)-

Cat. No.: B1243194
CAS No.: 97149-60-5
M. Wt: 236.3 g/mol
InChI Key: SYUDBTUGKORDCD-UHFFFAOYSA-N
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Description

Thiourea, (5-phenyl-1,2,4-thiadiazol-3-yl)-, also known as Thiourea, (5-phenyl-1,2,4-thiadiazol-3-yl)-, is a useful research compound. Its molecular formula is C9H8N4S2 and its molecular weight is 236.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

97149-60-5

Molecular Formula

C9H8N4S2

Molecular Weight

236.3 g/mol

IUPAC Name

(5-phenyl-1,2,4-thiadiazol-3-yl)thiourea

InChI

InChI=1S/C9H8N4S2/c10-8(14)12-9-11-7(15-13-9)6-4-2-1-3-5-6/h1-5H,(H3,10,12,13,14)

InChI Key

SYUDBTUGKORDCD-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=NC(=NS2)NC(=S)N

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=NS2)NC(=S)N

Synonyms

5-phenyl-3-thioureido-1,2,4-thiadiazole
PG301029

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-[N′-(benzoyl)thioureido]-5-phenyl-1,2,4-thiadiazole (BzPTT; 1 kg, 2.94 moles) was placed in a 12-L reaction vessel. A solution of KOH (8.8 L; 3.0 M in water) was added with stirring. The reaction milieu (initially yellow) was heated to 60° C. for about 1 hour or until completion with vigorous stirring. Completion of the reaction was determined either by a color change, e.g., from yellow (BzPTT) to white (PTT), or by monitoring by NMR. Concentrated HCl (2.2 L) was added with stirring at 0-10° C. to lower the pH to about 2-3 by Litmus paper. Concentrated ammonium hydroxide (241 mL) was added to the reaction milieu to raise the pH to about 8, which is more than 4 pH units greater than the pKa of the benzoic acid. After cooling in an ice bath for 30 minutes, the PTT was isolated by filtration in a Büchner funnel over filter paper and dried at room temperature overnight until dryness. The yield of PTT was about 97.4% and the product was about 99.7% pure as determined by HPLC. The H1NMR and 13C NMR spectrum of the product was consistent with that of a reference sample. Mp (253-255° C.) and mass spectroscopy were also used to identify the product.
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